![molecular formula C18H17N5OS B2702453 (2-Phenylthiazol-4-yl)(4-(pyrimidin-2-yl)piperazin-1-yl)methanone CAS No. 1235334-30-1](/img/structure/B2702453.png)
(2-Phenylthiazol-4-yl)(4-(pyrimidin-2-yl)piperazin-1-yl)methanone
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Overview
Description
“(2-Phenylthiazol-4-yl)(4-(pyrimidin-2-yl)piperazin-1-yl)methanone” is a compound that contains linked pyridinium-piperazine heterocycles . It is a part of a series of pyridopyrimidinone-thiazole hybrids synthesized for cytotoxic evaluations . These compounds have been reported to have a wide range of biological activities .
Synthesis Analysis
The synthesis of this compound involves a multistep procedure . Different acyl chlorides are reacted with 2-amino nicotinic acid followed by anhydride acetic to give the corresponding pyridobenzoxazinones . The aminothiazole derivative is then incorporated into the benzoxazinones to furnish the target pyridopyrimidinone .Molecular Structure Analysis
In both salts of the compound, the piperazine ring adopts a chair conformation with protonation at the N atom not linked to the other ring . In the crystal of the compound, weak N-H and C-H interactions are observed .Scientific Research Applications
- Synthesis and Properties : PTPA is an organic semiconductor with promising optical and electrical characteristics . It was synthesized as an azo dye and studied from both optical and electrical viewpoints.
- Novel Derivatives : Researchers have synthesized novel derivatives of 4-phenylthiazol-2-amine, which exhibit antimicrobial activity . These compounds, especially those containing five-membered heteroaryl amines, show high antiviral activity against Newcastle disease virus.
- Molecular Modeling : PTPA has extraordinary potential to control cellular pathways, making it an interesting candidate for selective anticancer activity .
- Thiourea Derivatives : PTPA can be used as a precursor in organic synthesis. For example, it can participate in the preparation of thioureas, which have diverse applications .
- Azo Dyes : Historically, azo dyes have been widely used as colorants in inks, paints, and photoreceptors . PTPA’s synthesis as an azo dye aligns with this tradition.
Organic Semiconductors
Antimicrobial Activity
Selective Anticancer Activity
Organic Synthesis
Photoreceptors and Colorants
Future Directions
properties
IUPAC Name |
(2-phenyl-1,3-thiazol-4-yl)-(4-pyrimidin-2-ylpiperazin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N5OS/c24-17(15-13-25-16(21-15)14-5-2-1-3-6-14)22-9-11-23(12-10-22)18-19-7-4-8-20-18/h1-8,13H,9-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBFCMQZLIYKKKE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NC=CC=N2)C(=O)C3=CSC(=N3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2-Phenylthiazol-4-yl)(4-(pyrimidin-2-yl)piperazin-1-yl)methanone |
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